N-(3-cyanothiophen-2-yl)-2-(4-(methylthio)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-cyanothiophen-2-yl)-2-(4-(methylthio)phenyl)acetamide, also known as CTAP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CTAP is a white to off-white crystalline powder that is soluble in organic solvents such as DMSO, DMF, and ethanol.
Scientific Research Applications
Anticancer Applications
- Some derivatives of N-(3-cyanothiophen-2-yl)-2-(4-(methylthio)phenyl)acetamide have been synthesized and evaluated for their anticancer activity. For instance, Evren et al. (2019) synthesized N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides and found that these compounds exhibited selective cytotoxicity against human lung adenocarcinoma cells, with one derivative showing a high level of selectivity (Evren et al., 2019).
Antimicrobial Applications
- The compound has been involved in the synthesis of heterocyclic compounds incorporating sulfamoyl moiety for use as antimicrobial agents. Darwish et al. (2014) synthesized and evaluated a range of new heterocyclic compounds bearing a biologically active sulfonamide moiety for their antibacterial and antifungal activities, demonstrating promising results (Darwish et al., 2014).
DNA Interaction and Theranostic Applications
- A water-soluble cationic polythiophene derivative of N-(3-cyanothiophen-2-yl)-2-(4-(methylthio)phenyl)acetamide was synthesized by Carreon et al. (2014). This polymer showed potential as a theranostic gene delivery vehicle due to its ability to bind DNA (Carreon et al., 2014).
Structural and Computational Analysis
- Cakmak et al. (2022) conducted a study on a novel heterocyclic amide derivative of N-(3-cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide, focusing on its structural characterization, computational analysis, and biological evaluation. The study provided insights into its antioxidant and antimicrobial properties (Cakmak et al., 2022).
properties
IUPAC Name |
N-(3-cyanothiophen-2-yl)-2-(4-methylsulfanylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2OS2/c1-18-12-4-2-10(3-5-12)8-13(17)16-14-11(9-15)6-7-19-14/h2-7H,8H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLWJSVJOMUVEHU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)CC(=O)NC2=C(C=CS2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-cyanothiophen-2-yl)-2-(4-(methylthio)phenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.